Cas no 903549-49-5 (trans-Latanoprost Acid)

• Product Name: trans-Latanoprost Acid
• CAS No: 903549-49-5
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• CID: 1062190
• PubChem ID: 6506408
• Update Time: 2025-04-20

trans-Latanoprost Acid Chemical and Physical Properties

Names and Identifiers

• trans-Latanoprost Acid
• 5-trans Latanoprost (free acid)
• SCHEMBL1313164
• HMS3648E09
• trans-atanoprost Acid
• PDSP2_001705
• (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoic acid
• SCHEMBL1514743
• PD021417
• SR-01000946203
• SR-01000946203-1
• AKOS015895165
• 903549-49-5
• trans-?Latanoprost acid
• CS-0063138
• HY-113756

• Inchi： 1S/C23H34O5/c24-18(13-12-17-8-4-3-5-9-17)14-15-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,18-22,24-26H,2,7,10-16H2,(H,27,28)/b6-1+/t18-,19+,20+,21-,22+/m0/s1
• InChI Key： HNPFPERDNWXAGS-MIDWJBHHSA-N
• SMILES： O[C@@H]1C[C@@H]([C@H](C/C=C/CCCC(=O)O)[C@H]1CC[C@H](CCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 390.24100
• Monoisotopic Mass: 390.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99000
• LogP: 3.31940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds